N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-2-furamide

• IUPAC Name: N-[(Z)-3-(butylamino)-3-oxo-1-phenylprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-2-3-11-19-17(21)15(13-14-8-5-4-6-9-14)20-18(22)16-10-7-12-23-16/h4-10,12-13H,2-3,11H2,1H3,(H,19,21)(H,20,22)/b15-13-
• InChI Key: BYTSCAFCXYSGKY-SQFISAMPSA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=CC=CC=C1)NC(=O)C2=CC=CO2
• Isomeric SMILES: CCCCNC(=O)/C(=C/C1=CC=CC=C1)/NC(=O)C2=CC=CO2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-2-furamide is a compound of interest in organic chemistry due to its structural complexity and potential for various chemical reactions and applications. The scientific interest in such molecules lies in their synthesis, structure, and the exploration of their chemical and physical properties.

Synthesis Analysis

The synthesis of complex furamide derivatives often involves catalytic processes or novel synthetic routes. For instance, the cobalt-catalyzed carbonylative synthesis of phthalimide motifs from benzamides, utilizing 2-picolylamine and a CO surrogate, exemplifies the type of innovative approach that might be applied to synthesize compounds similar to N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-2-furamide with high yields (Lu-Yang Fu et al., 2019). Additionally, reactions involving acyl chlorides and amino derivatives in the presence of sodium iodide or titanium(IV) chloride hint at methods that could be adapted for furamide derivatives synthesis (K. Yamagata et al., 2005).

Molecular Structure Analysis

The structural and spectral analyses of N,N’-(2,2’-dithiodi-o-phenylene)bis-(furan-2-carboxamide) and similar compounds provide insights into the molecular structure of furamide derivatives. Such studies often involve single-crystal X-ray diffraction and NMR spectroscopy to determine the conformation and configuration of the molecules, highlighting the importance of intramolecular interactions (S. Ö. Yıldırım et al., 2018).

Chemical Reactions and Properties

Furamide derivatives undergo a variety of chemical reactions, reflecting their reactive nature and chemical properties. For example, the Suzuki-Miyaura cross-coupling to synthesize N-(4-bromophenyl)furan-2-carboxamide analogues indicates the versatility of furamides in forming new bonds and structures, potentially offering a pathway to synthesize or modify compounds like N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-2-furamide (A. Siddiqa et al., 2022).

Physical Properties Analysis

The physical properties of furamide derivatives, including their solubility, melting points, and crystalline structure, are crucial for understanding their behavior in different environments and applications. Studies on similar compounds provide valuable data on these aspects, aiding in the prediction and optimization of the physical characteristics of N-{1-[(butylamino)carbonyl]-2-phenylvinyl}-2-furamide for various applications.

Chemical Properties Analysis

The chemical properties of furamide derivatives, such as reactivity, stability, and functional group transformations, are essential for their practical use and further chemical modifications. Research into compounds like N-(1-Naphthyl)furan-2-carboxamide and its reactions offers insight into the chemical behavior and potential reactivity patterns of furamide derivatives (А. Aleksandrov et al., 2017).